ethyl 2-(4-benzyl-5-oxomorpholine-3-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate

• IUPAC Name: ethyl 2-[(4-benzyl-5-oxomorpholine-3-carbonyl)amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylate
• InChI: InChI=1S/C21H23N3O5S/c1-2-29-20(27)14-8-9-16-18(14)22-21(30-16)23-19(26)15-11-28-12-17(25)24(15)10-13-6-4-3-5-7-13/h3-7,14-15H,2,8-12H2,1H3,(H,22,23,26)
• InChI Key: NZEFXEDYCJYORW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC2=C1N=C(S2)NC(=O)C3COCC(=O)N3CC4=CC=CC=C4
• Molecular Formula: C21H23N3O5S
• Molecular Weight: 429.5 g/mol
• CAS No.: 1351581-70-8

Description

Ethyl 2-(4-benzyl-5-oxomorpholine-3-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate is a useful research compound. Its molecular formula is C21H23N3O5S and its molecular weight is 429.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Applications

One area of application is in the synthesis of peptides and analogs involving thiazole and morpholine moieties. Compounds similar to Ethyl 2-(4-Benzyl-5-Oxomorpholine-3-Carboxamido)-5,6-Dihydro-4H-Cyclopenta[d]Thiazole-4-Carboxylate are utilized in the synthesis of bacitracin analogs, highlighting their role in the development of peptide antibiotics (Hirotsu, Shiba, & Kaneko, 1970). Furthermore, such compounds are instrumental in creating novel thiazole-based molecules with potential antimicrobial properties, as demonstrated in various synthetic studies (Tang Li-jua, 2015; Mohamed, 2014).

Medicinal Chemistry

In the realm of medicinal chemistry, compounds with a similar structure have been synthesized for evaluating their biological activities, such as antimicrobial, anticancer, and other pharmacological properties. For instance, the design and synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives have been explored for their potential as apoptosis-inducing agents in breast cancer treatment (Gad et al., 2020). Additionally, thiazole-based derivatives have been investigated for their non-linear optical properties and as novel materials for optoelectronic applications, indicating the compound's relevance in material science and medicinal chemistry (Haroon et al., 2020).